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Compound of Interest

Compound Name: Cyclomusalenone

Cat. No.: B15595944

For the attention of: Researchers, Scientists, and Drug Development Professionals

Disclaimer: Initial searches for "Cyclomusalenone” did not yield any specific results. This
guide will focus on the well-characterized and structurally related compound, Cyclohexanone,
as a representative cyclic ketone.

Introduction

Cyclohexanone is a six-carbon cyclic organic compound featuring a ketone functional group.[1]
It is a colorless, oily liquid with an odor reminiscent of acetone and peppermint.[2][3] Over time,
samples may develop a pale yellow hue.[1] This compound serves as a critical industrial
intermediate, primarily in the production of nylon.[1][3][4] Its chemical reactivity, centered
around the carbonyl group, and its properties as a solvent also make it a valuable molecule in
organic synthesis and various other applications.[3][5]

Physical and Chemical Properties

The physical and chemical characteristics of cyclohexanone are well-documented. These
properties are crucial for its handling, application in synthesis, and for the development of new
derivatives.

Tabulated Physical Properties
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Property Value References
Molecular Formula CeH100 [1112][3]
Molecular Weight 98.14 g/mol [2][5]
Appearance .Colf)rless to pale yellow oily LI
liquid

Odor Peppermint and acetone-like [2][3]
Density 0.947 g/mL at 25 °C
Melting Point -47 °C [11[3]
Boiling Point 155.6 °C [1112][3]
Flash Point 44 °C [2]
Vapor Pressure 3.4 mmHg at 20 °C
Refractive Index 1.450 at 20 °C

Solubility Data
Solvent Solubility References
Water 8.6 g/100 mL at 20 °C [1]

Organic Solvents

Miscible with most common

organic solvents

[11(3]15]

Spectral Data

Spectroscopic data is fundamental for the identification and characterization of cyclohexanone.

NMR Spectroscopy

Nuclear Magnetic Resonance (NMR) spectroscopy provides detailed information about the

carbon and hydrogen framework of the molecule.

e 1H NMR: The proton NMR spectrum of cyclohexanone typically shows signals in the aliphatic

region.[6]
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e 13C NMR: The carbon NMR spectrum is characterized by a distinct signal for the carbonyl
carbon in the downfield region (around 200 ppm) and signals for the methylene carbons of
the ring.[7]

Nucleus Chemical Shift (ppm)
1H ~1.7-2.4

13C (C=0) ~212

13C (CH2) adjacent to C=0 ~42

+13C (other CHz) ** ~25, ~27

Note: Exact chemical shifts can vary depending on the solvent and experimental conditions.

Experimental Protocols

While specific, detailed experimental protocols are proprietary to individual research labs and
publications, the general methodologies for the synthesis and characterization of
cyclohexanone and its derivatives are well-established.

Synthesis of Cyclohexanone

The industrial production of cyclohexanone is primarily achieved through two main routes:

» Oxidation of Cyclohexane: This process involves the oxidation of cyclohexane in the
presence of air and typically a cobalt catalyst. This reaction yields a mixture of
cyclohexanone and cyclohexanol, often referred to as "KA oil" (ketone-alcohol oil).[1][8] The
cyclohexanone can then be separated by distillation.

o Hydrogenation of Phenol: Phenol can be hydrogenated to produce cyclohexanone. This
process can be adjusted to favor the formation of either cyclohexanone or cyclohexanol.[1]

A variety of other synthetic methods have been developed for cyclohexanones, particularly for
creating substituted derivatives. These include tandem photocatalyzed annulations and various
cyclization reactions.[9][10][11]

Caption: A simplified workflow for the industrial production of cyclohexanone.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://bmrb.io/metabolomics/mol_summary/show_data.php?id=bmse000405
https://en.wikipedia.org/wiki/Cyclohexanone
https://en.wikipedia.org/wiki/Cyclohexanol
https://en.wikipedia.org/wiki/Cyclohexanone
https://www.organic-chemistry.org/synthesis/C1C/cyclic/enones/cyclohexenones.shtm
https://pmc.ncbi.nlm.nih.gov/articles/PMC9050940/
https://www.organic-chemistry.org/synthesis/C1C/cyclic/ketones/cyclohexanones.shtm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15595944?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Characterization Techniques

The characterization of newly synthesized cyclohexanone derivatives would typically involve a
suite of analytical technigues:

NMR Spectroscopy (*H and 13C): To determine the chemical structure.

Infrared (IR) Spectroscopy: To identify the characteristic carbonyl (C=0) stretch.

Mass Spectrometry (MS): To determine the molecular weight and fragmentation pattern.

High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC): To assess
purity.

Biological Activities and Signaling Pathways

While cyclohexanone itself is primarily an industrial chemical, its core structure is a scaffold
found in various biologically active molecules. Derivatives of cyclohexanone have been
investigated for a range of biological activities.

Reported Biological Activities of Cyclohexanone
Derivatives

o Antibacterial Activity: Certain metal complexes of cyclohexane-1,3-dione derivatives have
demonstrated antibacterial activity against various bacterial strains.[12]

» Antifungal, Anti-inflammatory, and Cytostatic Activities: The broader class of cyclic ketones,
such as cyclopentenediones, which share structural similarities, exhibit a wide spectrum of
biological effects including antifungal, anti-inflammatory, and cytostatic properties.[13]

» Neurotrophic Properties: Some complex sesquiterpenoids containing a cyclopropane ring
fused to a cyclohexanone-like core have shown neurotrophic activity.[14]

Potentially Relevant Signaling Pathways

Direct signaling pathways for cyclohexanone are not extensively documented in the context of
drug development. However, the biological effects of its derivatives would likely be mediated
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through interactions with key cellular signaling cascades. For drug development professionals,
understanding these general pathways is crucial.

The cyclic AMP (cAMP) signaling pathway is a ubiquitous and critical second messenger
system involved in numerous cellular processes.[15]

Generalized cAMP Signaling Pathway
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Caption: Overview of the cAMP signaling cascade.

Calcium ions are another fundamental second messenger involved in a vast array of cellular
functions. Dysregulation of Ca2* signaling is implicated in various pathologies.[16]
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Simplified Calcium Signaling
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Caption: A simplified representation of IP3-mediated calcium release.

Conclusion

Cyclohexanone is a foundational molecule in industrial chemistry with well-defined physical and
chemical properties. Its structural motif is present in a variety of biologically active compounds,
suggesting its potential as a scaffold in drug discovery and development. A thorough
understanding of its properties, synthesis, and the general signaling pathways it may influence
IS essential for researchers and scientists in these fields. Further investigation into novel
derivatives of cyclohexanone could yield promising therapeutic agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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